Cas no 896820-02-3 (ethyl 5-(carbamoylmethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate)

• Product Name: ethyl 5-(carbamoylmethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate
• CAS No: 896820-02-3
• MF: C₂₀H₁₉NO₆
• MW: 369.367965936661
• CID: 5423781
• Update Time: 2025-07-18

ethyl 5-(carbamoylmethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-amino-2-oxoethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate
• ethyl 5-(carbamoylmethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate

• Inchi： 1S/C20H19NO6/c1-3-25-20(23)18-15-10-14(26-11-17(21)22)8-9-16(15)27-19(18)12-4-6-13(24-2)7-5-12/h4-10H,3,11H2,1-2H3,(H2,21,22)
• InChI Key： YNEZITSOXUGKLG-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC(N)=O)C=C2C(C(OCC)=O)=C1C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on ethyl 5-(carbamoylmethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate

Introduction to Ethyl 5-(Carbamoylmethoxy)-2-(4-Methoxyphenyl)-1-Benzofuran-3-Carboxylate (CAS No. 896820-02-3)

Ethyl 5-(Carbamoylmethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate (CAS No. 896820-02-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzofuran core and functional groups, exhibits promising biological activities and potential therapeutic applications. This introduction aims to provide a comprehensive overview of the chemical structure, synthesis, biological properties, and current research trends associated with this compound.

The chemical structure of ethyl 5-(carbamoylmethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate is notable for its benzofuran scaffold, which is a common motif in natural products and synthetic compounds with diverse biological activities. The presence of the ethyl ester group, carbamoylmethoxy substituent, and 4-methoxyphenyl moiety contributes to the compound's overall stability and solubility. These structural features also play a crucial role in modulating its interactions with biological targets.

The synthesis of ethyl 5-(carbamoylmethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate typically involves multi-step procedures, often starting from readily available starting materials. One common approach involves the reaction of 4-methoxybenzaldehyde with resorcinol to form the benzofuran core, followed by functionalization steps to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes, enhancing the feasibility of large-scale production for pharmaceutical applications.

In terms of biological properties, ethyl 5-(carbamoylmethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate has been extensively studied for its potential as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, it has demonstrated antioxidant properties, which further contribute to its therapeutic potential.

Another area of interest is the compound's potential as an anticancer agent. Studies have indicated that ethyl 5-(carbamoylmethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and proliferation.

Beyond its direct biological activities, ethyl 5-(carbamoylmethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate has also been explored as a lead compound for drug discovery. Its structural flexibility allows for the introduction of various functional groups to optimize pharmacological properties such as potency, selectivity, and bioavailability. This makes it an attractive starting point for the development of novel therapeutic agents targeting specific diseases.

The current research landscape in medicinal chemistry is highly dynamic, with ongoing efforts to enhance the therapeutic potential of compounds like ethyl 5-(carbamoylmethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate. Recent studies have focused on structure-activity relationship (SAR) analysis to identify key structural features responsible for its biological activities. These insights are crucial for rational drug design and optimization.

In conclusion, ethyl 5-(carbamoylmethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate (CAS No. 896820-02-3) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an important subject of ongoing research in medicinal chemistry and pharmaceutical sciences. As new findings continue to emerge, this compound is likely to play a significant role in the development of innovative treatments for various diseases.